methyl 2-[3-hydroxy-2-oxo-5-phenyl-4-(thiophene-2-carbonyl)-2,5-dihydro-1H-pyrrol-1-yl]-4-methyl-1,3-thiazole-5-carboxylate

• IUPAC Name: methyl 2-[4-hydroxy-5-oxo-2-phenyl-3-(thiophene-2-carbonyl)-2H-pyrrol-1-yl]-4-methyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C21H16N2O5S2/c1-11-18(20(27)28-2)30-21(22-11)23-15(12-7-4-3-5-8-12)14(17(25)19(23)26)16(24)13-9-6-10-29-13/h3-10,15,25H,1-2H3
• InChI Key: VJFOVDJYXSKPNH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)N2C(C(=C(C2=O)O)C(=O)C3=CC=CS3)C4=CC=CC=C4)C(=O)OC
• Molecular Formula: C21H16N2O5S2
• Molecular Weight: 440.5 g/mol

Description

Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Imidazole, another component of the compound you mentioned, is a five-membered heterocyclic moiety that possesses a broad range of chemical and biological properties.

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. The Gewald reaction, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, is a typical method to produce aminothiophene derivatives.

Molecular Structure Analysis

Thiophene is a five-membered ring made up of one sulfur atom. Imidazole is also a five-membered ring but contains two nitrogen atoms. The exact molecular structure of the compound you mentioned would require more specific information or computational analysis.

Chemical Reactions Analysis

The nature of the sulfur reagent can have a significant impact on reaction selectivity. For example, 1,3-enynes and S3˙‾ (provided in situ from Na2S or K2S) can undergo a cyclization reaction to produce 2,3,5-trisubstituted thiophenes.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its exact structure. For example, imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Medicinal Chemistry

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Material Science

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Industrial Chemistry

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Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For example, some thiophene derivatives exhibit anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.

Future Directions

Continued research into thiophene and imidazole derivatives could lead to the development of new drugs with improved biological effects. The pharmaceutical industry needs a simplistic synthesis approach that can afford a wide range of such derivatives.